2-Acetyl-3,4,5,6-tetrahydropyridine Hydrochloride
Overview
Description
2-Acetyl-3,4,5,6-tetrahydropyridine is an aroma compound and flavor that gives baked goods such as white bread, popcorn, and tortillas their typical smell . It has a molecular weight of 125.1683 .
Synthesis Analysis
2-Acetyl-3,4,5,6-tetrahydropyridine was synthesized via a mechanism by which dihydroxyacetone reacts with proline in the presence of sodium bisulfite . The product was synthesized in low yields, so different routes of synthesis were attempted .Molecular Structure Analysis
The molecular formula of 2-Acetyl-3,4,5,6-tetrahydropyridine is C7H11NO . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
2-Acetyl-3,4,5,6-tetrahydropyridine and 2-acetyl-1-pyrroline are usually formed by Maillard reactions during heating of food . The product was synthesized in low yields, so different routes of synthesis were attempted .Physical And Chemical Properties Analysis
The molecular weight of 2-Acetyl-3,4,5,6-tetrahydropyridine Hydrochloride is 161.63 . The storage temperature is 28 C .Scientific Research Applications
Neurodegenerative Disease Research
2-Acetyl-3,4,5,6-tetrahydropyridine Hydrochloride, through its structural and functional properties, has implications in the study of neurodegenerative diseases such as Parkinson's disease. Research exploring the role of similar compounds has provided insights into the mechanisms of neurotoxicity and neuroprotection. For instance, studies on acetaldehyde (which shares functional similarities with 2-Acetyl-3,4,5,6-tetrahydropyridine Hydrochloride) and its interaction with the CYP450 2E1 isozyme, have shown that certain metabolites can significantly enhance neurotoxin-induced parkinsonism in mice. This suggests a potential pathway for the study of Parkinson's disease and possibly other neurodegenerative disorders (Vaglini et al., 2013).
Food Chemistry and Sensory Properties
The compound's relevance extends into food science, particularly in understanding the sensory properties of food. It is identified as a key odorant in certain food products, contributing to their characteristic aroma profiles. For example, in the study of high-quality hazelnuts, 2-Acetyl-3,4,5,6-tetrahydropyridine is highlighted as a compound contributing to the roasted and caramel notes, essential for the sensory quality of these nuts (Squara et al., 2022).
Safety And Hazards
2-Acetyl-3,4,5,6-tetrahydropyridine Hydrochloride causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
1-(2,3,4,5-tetrahydropyridin-6-yl)ethanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO.ClH/c1-6(9)7-4-2-3-5-8-7;/h2-5H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBGCMUOZFASYRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NCCCC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50746961 |
Source
|
| Record name | 1-(3,4,5,6-Tetrahydropyridin-2-yl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50746961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetyl-3,4,5,6-tetrahydropyridine Hydrochloride | |
CAS RN |
27300-28-3 |
Source
|
| Record name | 1-(3,4,5,6-Tetrahydropyridin-2-yl)ethan-1-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50746961 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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